![molecular formula C18H19N3O2 B2915183 N-(1-Cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide CAS No. 2418705-40-3](/img/structure/B2915183.png)
N-(1-Cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-Cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(1-Cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide is not fully understood. However, it has been suggested that it acts by inhibiting the activity of various enzymes and proteins involved in the inflammatory response, cell proliferation, and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins involved in the inflammatory response, cell proliferation, and cell death. It has also been shown to have anti-cancer, anti-microbial, and anti-viral properties.
Advantages and Limitations for Lab Experiments
N-(1-Cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. It has also been extensively studied for its potential applications in various fields. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood.
Future Directions
There are several future directions for the study of N-(1-Cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide. One of the future directions is to further investigate its mechanism of action. Another future direction is to study its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Additionally, further studies are needed to determine its potential use as an anti-inflammatory, anti-cancer, anti-microbial, and anti-viral agent. Finally, future studies should focus on the development of new and more efficient methods for the synthesis of this compound.
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its anti-inflammatory, anti-cancer, anti-microbial, and anti-viral properties. Although its mechanism of action is not fully understood, it has been suggested to act by inhibiting the activity of various enzymes and proteins involved in the inflammatory response, cell proliferation, and cell death. Further studies are needed to determine its potential use in the treatment of various diseases and to develop new and more efficient methods for its synthesis.
Synthesis Methods
N-(1-Cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide can be synthesized using various methods, including the reaction of 2-cyclopropyl-6,8-dimethylquinoline-4-carboxylic acid with ethyl cyanoacetate in the presence of a base. The reaction mixture is then heated to obtain the desired product. Other methods of synthesis include the reaction of 2-cyclopropyl-6,8-dimethylquinoline-4-carboxylic acid with 2-chloro-N-(1-hydroxy-2-propenyl)acetamide and the reaction of 2-cyclopropyl-6,8-dimethylquinoline-4-carboxylic acid with N-cyano-N-methylacetamide.
Scientific Research Applications
N-(1-Cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide has been extensively studied for its potential applications in various fields. It has been studied for its anti-inflammatory, anti-cancer, anti-microbial, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
Properties
IUPAC Name |
N-(1-cyano-2-hydroxyethyl)-2-cyclopropyl-6,8-dimethylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-10-5-11(2)17-14(6-10)15(7-16(21-17)12-3-4-12)18(23)20-13(8-19)9-22/h5-7,12-13,22H,3-4,9H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGTBJWIMLAPVSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)C3CC3)C(=O)NC(CO)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.